Journal Name:Journal of Coordination Chemistry
Journal ISSN:0095-8972
IF:1.869
Journal Website:http://www.tandf.co.uk/journals/titles/00958972.html
Year of Origin:1971
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:285
Publishing Cycle:Semimonthly
OA or Not:Not
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-07-17 , DOI:
10.1002/ejic.202300295
The article presents the results of researches of the hydrothermal synthesis of nanoscale oxide of cobalt and zirconium and their mixed oxide compositions. The synthesized samples have been characterized by the X-ray phase, scanning electron microscopy and nitrogen adsorption-desorption methods; the composition of the samples has been determined by chemical analysis methods, and their catalytic activity in the decomposition of hydrogen peroxide has been studied. It has been shown that during synthesis, highly dispersed cobalt and zirconium oxide are formed, and the sample of the composition (mol %): Co3O4(88)-ZrO2(12) has the highest specific surface area (181.2 m2/g) and the highest activity (K = 6.18·10-2 s-1) against the decomposition of hydrogen peroxide. The increasing of the ZrO2 content in oxide compositions reduces their catalytic activity. The particle size in the synthesized samples is 7-38 nm.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-07-12 , DOI:
10.1002/ejic.202300312
Base stabilized borane complexes of group 5 metals, comprising mercapto ligands have been synthesized and structurally characterized.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-07-11 , DOI:
10.1002/ejic.202300341
The parent and decamethyl zirconocene dichloride compounds are investigated as radical initiators for hydrophosphination. A radical process was uncovered by propagation, trapping, and EPR spectroscopy experiments.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-07-04 , DOI:
10.1002/ejic.202300340
The medicinal chemistry of gold has experienced an exponential development since the 2000s. For long, the mechanisms of action of gold complexes have been limited to direct coordination of the gold ion or supramolecular interactions of the whole gold complex with biomolecules. In the recent years, other modes of action of gold-based drug candidates have emerged. Herein, we review these new modalities, including photo-induced cytotoxicity, selective protein modification and in cellulo catalysis.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-06-23 , DOI:
10.1002/ejic.202300307
New ionic cobalt(II)-octacyanidometallate systems showing desolvation-assisted spin-crossover (DASCO) effect on CoII ions and isothermal humidity-activated charge-transfer-induced spin transition (HACTIST) in CoII-WV pairs were discovered and described. Moreover, this system was confronted with the CoII-MoIV system, showing only water-solvation-dependent spin-crossover.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-06-08 , DOI:
10.1002/ejic.202300170
The modification of metal organic frameworks for efficient electrochemical reduction of carbon dioxide is most vital in dealing with CO2 challenges and satisfying global demand for energy and raw materials. We consider this review to be a necessary tool to guide essential steps in preparation, synthesis, characterization, and usage of metal-organic frameworks for commercialization of the electrochemical reduction of CO2.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-06-29 , DOI:
10.1002/ejic.202300401
Making one out of two: Dioxazaborocanes dimerize in the presence of alkoxides to form boraza-crown ethers. These anionic heterocycles exist in the solid state as well in solution and can coordinate two metal ions per crown ether. Furthermore, they are suitable substrates for cross-coupling reactions and engage in Suzuki-Miyaura reactions as proven for two different examples.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-07-12 , DOI:
10.1002/ejic.202300246
Environmental pollution and the energy crisis have promoted the development of clean energy as well as new-generation energy storage systems. Potassium ion batteries (PIBs) have emerged as a possible alternative to lithium-ion batteries due to their abundant reserves, low cost, and impressive electrochemical performance. However, the search for suitable cathode materials has become particularly crucial. Recently, Prussian blue (PB) has been investigated as a potential cathode material for PIBs, which has an open three-dimensional framework to accommodate a large volume of potassium ions and adjustable composition for different applications. In this review, Prussian blue and its analogues (PBAs) and their application in PIBs were summarized detailly. We presented the composition, structure, potassium ion storage mechanism, preparation process of PBAs, and then focus on the performance optimization methods of the PBAs, including transition metal doping and carbon composite. Finally, the challenges as well as the outlook on the future development of PBAs were proposed for further application in this battery system.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-07-10 , DOI:
10.1002/ejic.202300314
This review presents an overview of the chemical etching methods for the synthesis of hierarchical zeolites and their application for catalytic cracking reactions, methanol to hydrocarbons (MTH), and biomass conversion.
Journal of Coordination Chemistry ( IF 1.869 ) Pub Date: 2023-07-07 , DOI:
10.1002/ejic.202300377
The Institute Feature “CIRCC Italy” presents some aspects of the innovative research carried out at CIRCC, the Interuniversity Consortium on Chemical Reactivity and Catalysis, which consists of over 75 research units and 350 researchers. The Guest Editors Angela Dibenedetto and Alceo Macchioni summarize the excellent research included in this Institute Feature.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, INORGANIC & NUCLEAR 无机化学与核化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
21.50 | 45 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
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